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Compound of Interest

Compound Name: NU 7026

Cat. No.: B1684131 Get Quote

For researchers and scientists utilizing NU 7026, a potent and selective DNA-dependent

protein kinase (DNA-PK) inhibitor, adherence to proper disposal procedures is critical for

ensuring laboratory safety and environmental protection.[1][2] This guide provides essential,

step-by-step instructions for the safe handling and disposal of NU 7026, aligning with

established safety protocols for hazardous chemical waste.

Immediate Safety and Handling Precautions
Before beginning any procedure involving NU 7026, it is imperative to be familiar with its

associated hazards. NU 7026 is classified as harmful if swallowed and is very toxic to aquatic

life with long-lasting effects.[1] Therefore, appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat, should be worn at all times. All handling of the

compound should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[1]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the proper disposal of NU 7026 and

associated contaminated materials.

Segregation of Waste: All waste contaminated with NU 7026 must be segregated from

general laboratory waste. This includes:

Unused or expired NU 7026 powder or solutions.
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Contaminated consumables such as pipette tips, tubes, and flasks.

Contaminated PPE, including gloves and disposable lab coats.

Solvents and other liquids used to dissolve or rinse NU 7026.

Waste Containerization:

Use a designated, leak-proof, and clearly labeled hazardous waste container. The

container must be compatible with the chemical properties of NU 7026 and any solvents

used.

The label should prominently display "Hazardous Waste," "NU 7026," and the associated

hazard symbols (e.g., harmful, environmentally hazardous).

Collection of Waste:

Solid Waste: Carefully place all contaminated solid materials directly into the designated

hazardous waste container. Avoid generating dust from the powdered form of NU 7026.[1]

Liquid Waste: Pour all solutions containing NU 7026 into a designated liquid hazardous

waste container. Do not dispose of NU 7026 solutions down the drain, as this can harm

aquatic ecosystems.[1]

Decontamination of Glassware: Reusable glassware should be decontaminated by rinsing

with an appropriate solvent (e.g., DMSO, followed by ethanol and then water). The rinsate

must be collected and disposed of as hazardous liquid waste.

Storage of Waste:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

secondary containment area while awaiting pickup.

Follow institutional guidelines for the temporary storage of hazardous chemical waste.

Final Disposal:
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Arrange for the collection and disposal of the hazardous waste container through your

institution's Environmental Health and Safety (EHS) office or a licensed chemical waste

disposal contractor.[1] All disposal must be carried out at an approved waste disposal

plant.[1]

Quantitative Data Summary
For easy reference, the following table summarizes key quantitative data for NU 7026.

Property Value

Molecular Formula C₁₇H₁₅NO₃

Molecular Weight 281.31 g/mol

IC₅₀ for DNA-PK 0.23 µM

IC₅₀ for PI3K 13 µM

Purity ≥98% (HPLC)

Storage (Powder) -20°C

Storage (in Solvent) -80°C

Sources:[1][2][3]

Experimental Protocols and Signaling Pathways
While this document focuses on disposal, it is important to note that NU 7026 is a valuable tool

in studying DNA repair pathways. It acts as an ATP-competitive inhibitor of DNA-PK, a key

enzyme in the non-homologous end joining (NHEJ) pathway for double-strand break repair.[2]

Its use in experimental settings often involves radiosensitization studies, where it can

potentiate the cytotoxic effects of ionizing radiation.[3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of NU 7026.
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Caption: Workflow for the proper disposal of NU 7026 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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